molecular formula C10H16ClN B8322896 4-(5-Chloro-pent-1-ynyl)-piperidine

4-(5-Chloro-pent-1-ynyl)-piperidine

Cat. No.: B8322896
M. Wt: 185.69 g/mol
InChI Key: WXRXKHNCXZOKPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(5-Chloro-pent-1-ynyl)-piperidine is a useful research compound. Its molecular formula is C10H16ClN and its molecular weight is 185.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16ClN

Molecular Weight

185.69 g/mol

IUPAC Name

4-(5-chloropent-1-ynyl)piperidine

InChI

InChI=1S/C10H16ClN/c11-7-3-1-2-4-10-5-8-12-9-6-10/h10,12H,1,3,5-9H2

InChI Key

WXRXKHNCXZOKPL-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1C#CCCCCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
CC(C)(C)OC(=O)N1CCC(C#CCCCCl)CC1
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Synthesis routes and methods II

Procedure details

A solution of 14.6 g (16.3 mmol) of the crude 4-(5-Chloro-pent-1-ynyl)-piperidine-1-carboxylic acid tert-butyl ester in 44 ml CH2Cl2 was treated with 44 ml of TFA at 0° C. (for 20 min). The reaction was evaporated and partitioned between aqueous 10% KHSO4/Et2O (3×). The aqueous phase was adjusted to pH>10 by adding 1N NaOH and extracted with EtOAc (3×) The organic phase was dried over Na2SO4 and evaporated to give 1.41 g (50% over two steps) of 4-(5-Chloro-pent-1-ynyl)-piperidine, MS: 186 (MH+, 1Cl).
Name
4-(5-Chloro-pent-1-ynyl)-piperidine-1-carboxylic acid tert-butyl ester
Quantity
14.6 g
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44 mL
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44 mL
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